Cas no 107986-35-6 (Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester)

Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester
• Benzenamine, 3-bromo-N-(2,2-dimethyl-1-oxopropoxy)-
• (3-bromoanilino) 2,2-dimethylpropanoate
• DTXSID50148345
• 107986-35-6

• InChIKey： KCKABUUSUJEICL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14BrNO2/c1-11(2,3)10(14)15-13-9-6-4-5-8(12)7-9/h4-7,13H,1-3H3
• SMILES： BrC1C=CC=C(NOC(C(C)(C)C)=O)C=1

Computed Properties

• Exact Mass: 271.02082
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.02079g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33